7-[(2E)-but-2-en-1-yl]-3-methyl-8-[(2E)-2-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazinyl]-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C18H17N7O3
• Molecular Weight: 379.38
• IUPAC Name: 7-[(E)-but-2-enyl]-8-[(2-hydroxy-1H-indol-3-yl)diazenyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C18H17N7O3/c1-3-4-9-25-13-14(24(2)18(28)21-16(13)27)20-17(25)23-22-12-10-7-5-6-8-11(10)19-15(12)26/h3-8,19,26H,9H2,1-2H3,(H,21,27,28)/b4-3+,23-22?
• InChI Key: QEVMRKVKFHNRSM-ONEGZZNKSA-N
• SMILES: CC=CCN1C2=C(N=C1N=NC3=C(NC4=CC=CC=C43)O)N(C(=O)NC2=O)C
• solubility: not available
• CAS No.: 306732-95-6

Description

7-[(2E)-but-2-en-1-yl]-3-methyl-8-[(2E)-2-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazinyl]-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C18H17N7O3 and its molecular weight is 379.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Thietanyl Protection in Synthesis : A study by Khaliullin and Shabalina (2020) explored the synthesis of 8-substituted 1-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones using thietanyl protecting group. This method addresses challenges in synthesizing purine diones with specific substitutions, contributing to the broader field of purine chemistry (Khaliullin & Shabalina, 2020).

• Crystallographic and Computational Study : Mabied et al. (2014) conducted a crystallographic and computational study of a substituted purine derivative, a caffeine derivative, providing insights into the structural properties of such compounds. The study revealed non-planar configurations and intermolecular interactions stabilizing the structure (Mabied et al., 2014).

Potential Biological Activities

• Anticancer, Anti-HIV-1, and Antimicrobial Activities : Rida et al. (2007) synthesized a series of 8-substituted methylxanthine derivatives to evaluate their in vitro anticancer, anti-HIV-1, and antimicrobial activities. This highlights the potential therapeutic applications of purine derivatives in treating various diseases (Rida et al., 2007).

• Cardiovascular Activity : Chłoń-Rzepa et al. (2004) synthesized and tested derivatives of 7-{2-Hydroxy-3-[4-(2-phenoxyethyl)-piperazinyl-1-yl]-propyl}-1,3-di-methyl-3,7-dihydro-1H-purine-2,6-dione dihydrochloride for electrocardiographic, antiarrhythmic, and hypotensive activity. These compounds showed significant prophylactic antiarrhythmic activity, indicating their potential use in cardiovascular therapy (Chłoń-Rzepa et al., 2004).

• Psychotropic Activity : In research on 8-aminoalkyl derivatives of purine-2,6-dione, Chłoń-Rzepa et al. (2013) explored their potential as 5-HT1A, 5-HT2A, and 5-HT7 receptor ligands with psychotropic activity. The study revealed that certain derivatives displayed antidepressant-like and anxiolytic-like activities in mice models (Chłoń-Rzepa et al., 2013).